Sodium hydrogen bicarbonate
Description
Sodium hydrogen bicarbonate is a useful research compound. Its molecular formula is CH2NaO3 and its molecular weight is 85.015 g/mol. The purity is usually 95%.
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Scientific Research Applications
Properties of Sodium Hydrogen Bicarbonate
This compound (NaHCO₃) is a white crystalline powder that is soluble in water. It acts as a mild alkaline substance, which allows it to neutralize acids effectively. Its unique properties make it suitable for numerous industrial and domestic uses.
Food Industry
- Leavening Agent : this compound is primarily used as a leavening agent in baking. It reacts with acidic components in dough to produce carbon dioxide, which causes the dough to rise.
- pH Regulation : It helps maintain the desired pH levels in food products, enhancing flavor and preservation.
Pharmaceutical Industry
- Antacids : this compound is widely used in antacid formulations to relieve heartburn and indigestion by neutralizing stomach acid .
- Buffering Agent : It stabilizes the pH of pharmaceutical solutions, ensuring the efficacy and safety of medications .
Chemical Industry
- Neutralization Reactions : It serves as an acid neutralizer in various chemical processes, including the production of dyes and cleaning agents .
- Carbon Dioxide Source : It is used to generate carbon dioxide in chemical syntheses and reactions.
Agriculture
- Fungicide : this compound has demonstrated effectiveness against fungal diseases like powdery mildew in crops. It raises the pH on plant surfaces, making it harder for fungi to thrive .
- Soil Amendment : It can improve soil quality by neutralizing acidic soils.
Environmental Applications
This compound plays a significant role in environmental protection:
- Water Treatment : It is utilized to neutralize acidic wastewater and improve water quality .
- Air Quality Improvement : It can be used in air purification systems to reduce acidity levels in industrial emissions.
Case Study 1: Performance Enhancement in Sports
A study evaluated the effects of this compound on athletic performance. The results indicated that ingestion improved endurance and reduced blood lactate levels during high-intensity exercise. For instance:
- Endurance Athletes : Improved performance was observed with a dosage of 0.3 g/kg body mass during running tests (p < 0.001) .
Case Study 2: Medical Use in Local Anesthesia
Research demonstrated that mixing this compound with lidocaine significantly reduced pain during infiltration compared to unbuffered solutions. A 3:1 ratio of lidocaine to this compound was found to be optimal for minimizing discomfort .
Summary Table of Applications
| Application Area | Specific Uses | Benefits |
|---|---|---|
| Food Industry | Leavening agent, pH regulator | Enhances texture and flavor |
| Pharmaceutical | Antacids, buffering agent | Alleviates acidity-related conditions |
| Chemical Industry | Acid neutralization, CO₂ source | Facilitates various chemical reactions |
| Agriculture | Fungicide, soil amendment | Protects crops from disease |
| Environmental Science | Water treatment, air quality improvement | Neutralizes acids in wastewater and emissions |
Properties
Molecular Formula |
CH2NaO3 |
|---|---|
Molecular Weight |
85.015 g/mol |
InChI |
InChI=1S/CH2O3.Na/c2-1(3)4;/h(H2,2,3,4); |
InChI Key |
WJEIYVAPNMUNIU-UHFFFAOYSA-N |
Canonical SMILES |
C(=O)(O)O.[Na] |
Related CAS |
13363-41-2 7542-12-3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
